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Compound of Interest

Compound Name: 2-Phenoxyethylamine

Cat. No.: B128699

Introduction

2-Phenoxyethylamine serves as a versatile chemical intermediate in the development of a
variety of bioactive molecules with applications in agricultural chemistry. While direct use of 2-
phenoxyethylamine as an agrochemical is not common, its structural motif is a key
component in the synthesis of novel fungicides, herbicides, and plant growth regulators. These
application notes provide an overview of the use of 2-phenoxyethylamine-derived compounds
in agriculture, including their biological activities and the experimental protocols for their
evaluation.

I. Fungicidal Applications

Derivatives of 2-phenoxyethylamine have demonstrated notable fungicidal properties,
particularly against economically important plant pathogens such as Botrytis cinerea, the
causal agent of gray mold disease.

A. Quantitative Data on Fungicidal Activity

The following table summarizes the in vitro and in vivo fungicidal activity of selected 2-
substituted phenyl-2-oxo-, 2-hydroxy-, and 2-acyloxyethylsulfonamide derivatives, which
incorporate a structure related to 2-phenoxyethylamine, against two strains of Botrytis

cinerea.
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Target Control
. ECso (mg L™) -
Compound ID Organism (in vitro) Efficiency (%) Reference
in vitro
(Strain) (in vivo)

B. cinerea (DL-

V-1 0.10 70.8 [1][2]
11)
B. cinerea (HLD-
3.32 [1][2]
15)
B. cinerea (DL-
V-9 0.01 - [1][2]
11)
B. cinerea (HLD-
7.72 [1]2]
15)
V-13 B. cinerea - 74.6 [1][2]
V-14 B. cinerea - 73.3 [11[2]
) B. cinerea (DL-
Procymidone 2.59 72.5 [1]
11)
(Commercial B. cinerea (HLD-
o 15.95 [1]
Fungicide) 15)
) ) B. cinerea (DL-
Pyrimethanil 32.73 - [1]
11)
(Commercial B. cinerea (HLD-
o 71.25 [1]
Fungicide) 15)

B. Experimental Protocols
1. In Vitro Antifungal Activity Assay (Mycelial Growth Inhibition)

This protocol is adapted from methodologies used to evaluate the efficacy of fungicidal
compounds.

o Objective: To determine the concentration of the test compound that inhibits 50% of the
mycelial growth (ECso) of a target fungus.
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o Materials:

o Potato Dextrose Agar (PDA) medium

o Target fungal strain (e.g., Botrytis cinerea)

o Test compounds (2-phenoxyethylamine derivatives) dissolved in a suitable solvent (e.qg.,
DMSO)

o Sterile Petri dishes (90 mm)

o Sterile cork borer (5 mm)

o |Incubator

e Procedure:

o Prepare a stock solution of each test compound in the chosen solvent.

o Prepare PDA medium and autoclave. Allow it to cool to 45-50°C.

o Add the appropriate volume of the stock solution of the test compound to the molten PDA
to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 mg L~%). A control
plate with solvent only should also be prepared.

o Pour the amended PDA into sterile Petri dishes and allow them to solidify.

o Inoculate the center of each Petri dish with a 5 mm mycelial plug taken from the edge of
an actively growing culture of the target fungus.

o Incubate the plates at the optimal growth temperature for the fungus (e.g., 25°C) in the
dark.

o Measure the diameter of the fungal colony in two perpendicular directions daily until the
colony in the control plate reaches the edge of the dish.

o Calculate the percentage of mycelial growth inhibition using the formula: Inhibition (%) =
[(dc - dt) / dc] x 100 where 'dc’ is the average diameter of the fungal colony in the control
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and 'dt' is the average diameter of the fungal colony in the treatment.

o Determine the ECso value by probit analysis of the inhibition percentages against the
logarithm of the compound concentrations.

2. In Vivo Fungicidal Activity Assay (Detached Leaf Assay)

o Objective: To evaluate the protective efficacy of the test compounds against fungal infection
on plant tissue.

o Materials:

o Healthy, young, fully expanded leaves from a susceptible host plant (e.g., tomato,
cucumber)

o

Spore suspension of the target fungus (e.g., Botrytis cinerea) at a known concentration
(e.g., 1 x 10° spores/mL)

o

Test compounds formulated as a sprayable solution with a surfactant.

[¢]

Humid chambers (e.g., Petri dishes with moist filter paper)

[¢]

Growth chamber or incubator with controlled light and temperature.

e Procedure:

o

Prepare spray solutions of the test compounds at various concentrations.

o Spray the detached leaves with the test solutions until runoff and allow them to air dry.
Control leaves are sprayed with a solution containing only the solvent and surfactant.

o After drying, place the leaves in humid chambers.

o Inoculate each leaf with a droplet of the fungal spore suspension.

o Incubate the chambers under conditions conducive to fungal infection (e.g., 20-25°C with
a photoperiod).
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o After a set incubation period (e.g., 3-5 days), assess the disease severity by measuring
the lesion diameter or the percentage of leaf area infected.

o Calculate the control efficiency using the formula: Control Efficiency (%) = [(Severity in
control - Severity in treatment) / Severity in control] x 100

C. Workflow for Fungicide Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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